![molecular formula C6H4Br2S B8067233 2,6-Dibromobenzenethiol CAS No. 62261-14-7](/img/structure/B8067233.png)
2,6-Dibromobenzenethiol
Overview
Description
2,6-Dibromobenzenethiol is a chemical compound with the molecular formula C6H4Br2S . It is used for research and development purposes.
Molecular Structure Analysis
The molecular structure of a compound like 2,6-Dibromobenzenethiol can be analyzed using various techniques such as X-ray crystallography and density functional theory (DFT) calculations . These methods provide insights into the compound’s atomic arrangement and electronic structure.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like 2,6-Dibromobenzenethiol can be analyzed using various techniques, including thermal analysis . Such analyses provide insights into the compound’s stability, reactivity, and other important properties.Scientific Research Applications
Organic Field-Effect Transistors : 2,6-Diphenylbenzo[1,2-b:4,5-b']dichalcogenophenes, including thiophene, selenophene, and tellurophene analogues, were synthesized from 1,4-dibromobenzene, showing application as p-type semiconductors in organic field-effect transistors (FETs). The selenophene analogue demonstrated high FET mobility (Takimiya et al., 2004).
Synthesis of Pharmaceuticals and Ferromagnetics : 2,6-Dibromoaniline, an important intermediate synthesized from 2,6-Dibromobenzenethiol, is used in the production of pharmaceuticals, alkaloids, and ferromagnetics (Geng Rui-xue, 2004).
High-Temperature Oxidation Studies : Research on the oxidative thermal degradation of 2-bromophenol, a related compound, helps understand the formation of various dibromophenols and other products, contributing to studies in environmental science and chemistry (Catherine S Evans & B. Dellinger, 2005).
Organic Transformations : 1,2-Dibromobenzenes, related to 2,6-Dibromobenzenethiol, are valuable precursors for various organic transformations, particularly reactions involving benzynes (Diemer et al., 2011).
Polymerization and Material Science : The paper by Hao Liu et al. (2011) discusses the synthesis and characterization of certain nickel(II) dibromide complexes derived from 2,6-Dibromobenzenethiol analogues for ethylene polymerization, indicating applications in polymer science (Hao Liu et al., 2011).
Fluorescence Materials and Probes : The research on 2,6-bis(arylsulfonyl)anilines, synthesized from 2,6-dichloronitrobenzene (a related compound), highlights their application in fluorescent materials and as probes in aggregation-induced emission (Teruo Beppu et al., 2014).
Environmental and Herbicide Studies : Analysis of dichlobenil and its metabolite 2,6-dichlorobenzamide, derived from compounds like 2,6-Dibromobenzenethiol, contributes to understanding their distribution and impact on the environment, particularly in groundwater contamination (Björklund et al., 2011).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2,6-dibromobenzenethiol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Br2S/c7-4-2-1-3-5(8)6(4)9/h1-3,9H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHJYYYKHRSMJJP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Br)S)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Br2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60541848 | |
Record name | 2,6-Dibromobenzene-1-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60541848 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.97 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dibromobenzenethiol | |
CAS RN |
62261-14-7 | |
Record name | 2,6-Dibromobenzene-1-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60541848 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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